2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methyl-N-phenylacetamide

• IUPAC Name: 2-(3-cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C18H19N3OS/c1-12-13(2)16(10-19)18(20-14(12)3)23-11-17(22)21(4)15-8-6-5-7-9-15/h5-9H,11H2,1-4H3
• InChI Key: RGINBLMFQUFCJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N=C1C)SCC(=O)N(C)C2=CC=CC=C2)C#N)C
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C18H19N3OS and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.12488341 g/mol and the complexity rating of the compound is 454. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Reactivity

2-[(3-cyano-4,5,6-trimethylpyridin-2-yl)thio]-N-methyl-N-phenylacetamide is part of a broader category of chemicals that have been a subject of extensive research due to their potential in chemical synthesis and reactivity. One study focused on the synthesis of 3-amino-6-methyl-4-phenylpyridin-2(1H)-one derivatives, highlighting the versatility of cyanoacetamide derivatives in synthesizing a wide range of heterocyclic compounds. The research demonstrates the compound's role in forming azomethine and N-acylated derivatives through reactions with acyl halides and other substrates, showcasing its utility in creating complex molecular architectures (Shatsauskas et al., 2017).

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds, such as pyridines, thiones, and thienopyridines, is another crucial area of application. For instance, reactions involving cyanothioacetamide have led to the creation of 6-substituted 3-cyano-5-nitropyridine-2(1H)-thiones, which serve as intermediates for further chemical transformations. This showcases the compound's utility in synthesizing novel heterocycles that could have various applications in medicinal chemistry and materials science (Chunikhin et al., 2003).

Antimicrobial and Antitumor Activities

Several derivatives of cyanoacetamide, including those related to this compound, have been explored for their biological activities. Compounds synthesized from cyanoacetamide derivatives have shown promising antimicrobial and antitumor activities. This indicates the potential of such compounds in developing new therapeutic agents. For example, a study demonstrated the synthesis of novel thiazole, pyridone, and other derivatives showing significant antimicrobial properties, suggesting the application of these compounds in creating new antimicrobial agents (Darwish et al., 2014).